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Compound of Interest

Compound Name: Adiponitrile
CAS No.: 68411-90-5
Cat. No.: B7769403
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermodynamic
properties of adiponitrile, a key intermediate in the production of nylon 6,6. Accurate
thermodynamic data is crucial for the design, simulation, and optimization of chemical
processes involving this compound. This document collates available experimental data, details
relevant experimental methodologies, and presents logical relationships through data
visualization to support process modeling activities.

Core Thermodynamic Properties of Adiponitrile

A summary of the key thermodynamic properties of adiponitrile is presented below. The data
has been compiled from various reliable sources to provide a solid foundation for process
modeling.

Quantitative Data Summary

The following tables summarize the temperature-dependent thermodynamic properties of
adiponitrile.
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Table 1: Vapor Pressure of Adiponitrile

Temperature (°C) Vapor Pressure (mmHg)
40 0.01[1]
119 2[1]

Table 2: Heat of Vaporization of Adiponitrile

Property Value Unit

Heat of Vaporization 70.4 x 104 J/kg

Table 3: Liquid Heat Capacity of Adiponitrile
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Temperature (°F) Temperature (°C) Liquid-Heat Liquid-Heat
Capacity (Btu/lb-°F) Capacity (J/g-°C)
85 294 0.480 2.008
90 32.2 0.480 2.008
95 35.0 0.480 2.008
100 37.8 0.480 2.008
105 40.6 0.480 2.008
110 43.3 0.480 2.008
115 46.1 0.480 2.008
120 48.9 0.480 2.008
125 51.7 0.480 2.008
130 54.4 0.480 2.008
135 57.2 0.480 2.008
140 60.0 0.480 2.008
145 62.8 0.480 2.008
150 65.6 0.480 2.008

Note: Conversion from Btu/lb-°F to J/g-°C is approximated as 1 Btu/lb-°F = 4.184 J/g-°C.

Table 4: Liquid Density of Adiponitrile

Temperature (°C) Density (g/mL)
20 0.9676[1]
25 0.951[1]

Table 5: Liquid Viscosity of Adiponitrile

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#thermodynamic-properties-of-adiponitrile-an-in-depth-technical-guide-for-process-modeling
https://srd.nist.gov/jpcrdreprint/1.3253106.pdf
https://srd.nist.gov/jpcrdreprint/1.3253106.pdf
https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#thermodynamic-properties-of-adiponitrile-an-in-depth-technical-guide-for-process-modeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Temperature (°C)

Viscosity (cP)

20 9.1
25 5.74
70 2.6

Table 6: Other Physical Properties of Adiponitrile

Property Value Unit Source
Molecular Weight 108.14 g/mol [2]
Boiling Point 295 °C [1112]
Melting Point 1-3 °C [11[2]

Surface Tension:

Experimental data for the surface tension of adiponitrile is not readily available in the surveyed
literature.

Experimental Protocols

The determination of the aforementioned thermodynamic properties relies on established
experimental techniques. Below are detailed methodologies for these key experiments.

Vapor Pressure Measurement (Static or Ebulliometric
Method)

Objective: To determine the vapor pressure of liquid adiponitrile at various temperatures.
Methodology:

o Apparatus: A static vapor pressure apparatus or an ebulliometer is used. The static
apparatus consists of a thermostated sample cell connected to a pressure measuring device
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(e.g., a mercury manometer or a capacitance diaphragm gauge). An ebulliometer measures
the boiling point of the liquid at a controlled pressure.

e Procedure (Static Method):
o A purified sample of adiponitrile is placed in the sample cell.

o The sample is thoroughly degassed by repeated freeze-pump-thaw cycles to remove any
dissolved gases.

o The sample cell is immersed in a constant-temperature bath, and the temperature is
precisely controlled and measured.

o Once thermal equilibrium is reached, the pressure of the vapor in equilibrium with the
liquid is measured by the pressure transducer.

o Measurements are repeated at different temperatures to obtain the vapor pressure curve.

o Data Analysis: The experimental data of vapor pressure versus temperature can be fitted to
a suitable equation, such as the Antoine equation or the Clausius-Clapeyron equation, to
describe the relationship.

Heat of Vaporization Measurement (Calorimetry)

Objective: To measure the enthalpy change associated with the phase transition of adiponitrile
from liquid to gas.

Methodology:

o Apparatus: A calorimeter, specifically a vaporization calorimeter or a differential scanning
calorimeter (DSC), is employed.

e Procedure (Vaporization Calorimetry):
o A known mass of adiponitrile is placed in the calorimeter.

o The sample is heated to its boiling point at a constant pressure.
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o A known amount of electrical energy is supplied to the sample to induce vaporization at a
constant temperature and pressure.

o The amount of substance vaporized is determined by mass difference or by collecting and
quantifying the vapor.

o Data Analysis: The heat of vaporization (AHvap) is calculated by dividing the supplied energy

by the amount of substance vaporized.

Liquid Heat Capacity Measurement (Adiabatic or
Differential Scanning Calorimetry)

Objective: To determine the amount of heat required to raise the temperature of a unit mass of
liquid adiponitrile by one degree.

Methodology:
o Apparatus: An adiabatic calorimeter or a differential scanning calorimeter (DSC).

e Procedure (DSC):

[¢]

A known mass of adiponitrile is hermetically sealed in a sample pan. An empty pan is

used as a reference.
o Both the sample and reference pans are placed in the DSC cell.
o The temperature of the cell is increased at a constant rate (e.g., 10 °C/min).

o The DSC measures the difference in heat flow required to raise the temperature of the
sample and the reference.

o Data Analysis: The specific heat capacity (Cp) is determined from the differential heat flow,
the heating rate, and the mass of the sample.

Liquid Density Measurement (Pychometry or Vibrating
Tube Densitometry)

Objective: To measure the mass per unit volume of liquid adiponitrile.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#thermodynamic-properties-of-adiponitrile-an-in-depth-technical-guide-for-process-modeling
https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#thermodynamic-properties-of-adiponitrile-an-in-depth-technical-guide-for-process-modeling
https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#thermodynamic-properties-of-adiponitrile-an-in-depth-technical-guide-for-process-modeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Apparatus: A pycnometer (a glass flask with a precisely known volume) or a vibrating tube
densitometer.

e Procedure (Pycnometry):

[¢]

The pycnometer is cleaned, dried, and its empty mass is accurately measured.

[¢]

It is then filled with adiponitrile, ensuring no air bubbles are trapped.

[e]

The filled pycnometer is placed in a thermostat until it reaches the desired temperature,
and the volume is adjusted precisely to the calibration mark.

[e]

The mass of the filled pycnometer is measured.

» Data Analysis: The density is calculated by dividing the mass of the adiponitrile (mass of
filled pycnometer minus mass of empty pycnometer) by the known volume of the
pycnometer.

Liquid Viscosity Measurement (Capillary or Rotational
Viscometry)

Objective: To measure the resistance to flow of liquid adiponitrile.
Methodology:

o Apparatus: A capillary viscometer (e.g., Ostwald or Ubbelohde type) or a rotational
viscometer.

e Procedure (Capillary Viscometer):
o A known volume of adiponitrile is introduced into the viscometer.
o The viscometer is placed in a constant-temperature bath to reach thermal equilibrium.

o The liquid is drawn up one arm of the viscometer by suction.
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o The time taken for the liquid to flow between two marked points on the capillary is
measured.

o Data Analysis: The kinematic viscosity is calculated using the measured flow time and the
viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic
viscosity by the density of the liquid at that temperature.

Visualization of Thermodynamic Relationships

The following diagrams illustrate the expected relationships between temperature and key
thermodynamic properties of adiponitrile based on the collected data and general physical
principles.

Vapor Pressure increases with Temperature.
Viscosity decreases with increasing Temperature.
Density generally decreases with increasing Temperature.

This guide provides a foundational set of thermodynamic data and experimental context for
adiponitrile. For highly sensitive process modeling, it is recommended to consult specialized
chemical engineering databases or conduct direct experimental measurements under process-
specific conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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